Cas no 7342-02-1 (N,3-diphenylprop-2-ynamide)

N,3-diphenylprop-2-ynamide structure
Product name:N,3-diphenylprop-2-ynamide
N,3-diphenylprop-2-ynamide Chemical and Physical Properties
Names and Identifiers
-
- N,3-diphenylprop-2-ynamide
- N,3-diphenylpropynamide; N,3-diphenylprop-2-ynamid; N1,3-diphenyl-2-propynamide; AC1L77XR; SureCN1250; CTK2I0256; N,3-diphenylpropiolamide; N,3-Diphenyl-2-propynamide; NSC203163; N,3-Diphenylpropiolamide; phenylpropiolic acid anilide; N,3-Diphenyl-2-propyneamide; N,3-diphenyl-2-propynamide; RVNDDFOOGMHHRS-UHFFFAOYSA-;
- N,3-Diphenylpropiolamide
- N,3-Diphenyl-2-propynamide #
- SCHEMBL1250
- N,3-di-phenylprop-2-ynamide
- InChI=1/C15H11NO/c17-15(16-14-9-5-2-6-10-14)12-11-13-7-3-1-4-8-13/h1-10H,(H,16,17)
- DTXSID50308341
- NSC-203163
- 7342-02-1
- 3-phenyl-propynoic acid phenylamide
- RVNDDFOOGMHHRS-UHFFFAOYSA-
- NSC203163
- N,3-Diphenyl-2-propynamide
- N-phenyl-3-phenylpropiolamide
-
- Inchi: InChI=1S/C15H11NO/c17-15(16-14-9-5-2-6-10-14)12-11-13-7-3-1-4-8-13/h1-10H,(H,16,17)
- InChI Key: RVNDDFOOGMHHRS-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C#CC(=O)NC2=CC=CC=C2
Computed Properties
- Exact Mass: 221.08413
- Monoisotopic Mass: 221.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 1.17
- Refractive Index: 1.633
- PSA: 29.1
- LogP: 2.74980
N,3-diphenylprop-2-ynamide Related Literature
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Chang Guo,Bin Sun,Yuning Li Polym. Chem., 2014,5, 5247-5254
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Ping Tong Food Funct., 2020,11, 628-639
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Pengchong Xue,Jiabao Sun,Peng Chen,Peng Gong,Boqi Yao,Zhenqi Zhang,Chong Qian,Ran Lu J. Mater. Chem. C, 2015,3, 4086-4092
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Maria Ivanovskaya,Evgeni Ovodok,Dzmitry Kotsikau,Igor Azarko,Matej Micusik,Maria Omastova,Vyacheslav Golovanov RSC Adv., 2020,10, 25602-25608
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David L. Bryce Phys. Chem. Chem. Phys., 2006,8, 3379-3382
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